Cas no 1427896-99-8 (4-Acetyl-3-Ethyl-N,5-Dimethyl-1h-Pyrrole-2-Carboxamide)

• Product Name: 4-Acetyl-3-Ethyl-N,5-Dimethyl-1h-Pyrrole-2-Carboxamide
• CAS No: 1427896-99-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5533496
• PubChem ID: 47265390
• Update Time: 2025-06-25

4-Acetyl-3-Ethyl-N,5-Dimethyl-1h-Pyrrole-2-Carboxamide Chemical and Physical Properties

Names and Identifiers

• L46
• 1427896-99-8
• Q27462257
• BDBM50159140
• 4lzs
• NSC782467
• 4-Acetyl-3-Ethyl-N,5-Dimethyl-1h-Pyrrole-2-Carboxamide
• AKOS034483219
• NSC-782467
• CHEMBL3785648
• Z605596346
• EN300-26867165

• Inchi： 1S/C11H16N2O2/c1-5-8-9(7(3)14)6(2)13-10(8)11(15)12-4/h13H,5H2,1-4H3,(H,12,15)
• InChI Key： LCSLEHAEHBSCSA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC(C(NC)=O)=C1CC

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Acetyl-3-Ethyl-N,5-Dimethyl-1h-Pyrrole-2-Carboxamide

Comprehensive Overview of 4-Acetyl-3-Ethyl-N,5-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1427896-99-8)

4-Acetyl-3-Ethyl-N,5-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1427896-99-8) is a specialized organic compound belonging to the pyrrole family, a heterocyclic structure widely studied in medicinal chemistry and material science. This compound features a unique combination of functional groups, including an acetyl moiety, ethyl and methyl substituents, and a carboxamide group, making it a versatile intermediate for pharmaceutical and agrochemical applications. Its molecular formula, C₁₁H₁₆N₂O₂, reflects its moderate complexity, which has garnered interest in drug discovery and organic synthesis.

In recent years, the demand for pyrrole derivatives like 4-Acetyl-3-Ethyl-N,5-Dimethyl-1H-Pyrrole-2-Carboxamide has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its structural similarity to bioactive molecules used in anti-inflammatory and neuroprotective therapies. The compound’s carboxamide group, for instance, is a common pharmacophore in FDA-approved drugs, enhancing its relevance in high-throughput screening (HTS) campaigns.

From a synthetic perspective, CAS No. 1427896-99-8 is often explored for its regioselective functionalization potential. The pyrrole core allows for diverse modifications, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger, target-specific compounds.

Environmental and green chemistry considerations also play a role in the compound’s appeal. With increasing scrutiny on sustainable synthesis, 4-Acetyl-3-Ethyl-N,5-Dimethyl-1H-Pyrrole-2-Carboxamide has been investigated for its compatibility with catalytic methods and solvent-free reactions. Such approaches reduce waste and energy consumption, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with regulatory standards. Its stability under various pH conditions and thermal profiles is critical for formulation scientists, especially in oral drug delivery systems. These properties are frequently queried in academic and industrial databases, reflecting their practical importance.

In summary, 4-Acetyl-3-Ethyl-N,5-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1427896-99-8) represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug discovery to material science—highlight its value as a research tool. As the scientific community continues to explore heterocyclic compounds, this pyrrole derivative stands out for its balance of synthetic accessibility and biological potential.